Cas no 16781-08-1 (2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1)
• CAS No: 16781-08-1
• MF: C₁₀H₈NNaO₄S
• MW: 261.229592323303
• CID: 178677
• PubChem ID: 23686652
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1)
• sodium 6-amino-4-hydroxynaphthalene-2-sulphonate
• sodium,6-amino-4-hydroxynaphthalene-2-sulfonate
• EINECS 240-829-7
• sodium 6-amino-4-hydroxy-2-naphthalenesulfonate
• Gamma Acid Sodium Salt
• 7-Amino-1-hydroxy-3-naphthalenesulfonic acid sodium salt
• 6-Amino-4-hydroxynaphthalene-2-sulfonic acid sodium salt
• 6-Amino-4-hydroxy-2-naphthalenesulfonic acid sodium salt
• 2-NAPHTHALENESULFONIC ACID, 6-AMINO-4-HYDROXY-, SODIUM SALT (1:1)
• A811286
• NS00085646
• 16781-08-1
• Sodium 2-amino-8-hydroxy-6-naphthalenesulfonate
• 2-AMINO-8-NAPHTHOL-6-SULFONIC ACID SODIUM SALT
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-, monosodium salt
• SODIUM 2-AMINO-8-NAPHTHOL-6-SULFONATE
• 2-AMINO-8-HYDROXY-6-NAPHTHALENESULFONIC ACID SODIUM SALT
• 1-NAPHTHOL-7-AMINO-3-SULFONIC ACID SODIUM SALT
• sodium 6-azanyl-4-oxidanyl-naphthalene-2-sulfonate
• Q27236589
• SCHEMBL4113771
• SODIUM 7-AMINO-1-NAPHTHOL-3-SULFONATE
• UNII-0BR7E5S44S
• 0BR7E5S44S
• sodium;6-amino-4-hydroxynaphthalene-2-sulfonate
• DTXSID60168377

• Inchi： 1S/C10H9NO4S.Na/c11-7-2-1-6-3-8(16(13,14)15)5-10(12)9(6)4-7;/h1-5,12H,11H2,(H,13,14,15);/q;+1/p-1
• InChI Key： WVRWRWMYWKWFMK-UHFFFAOYSA-M
• SMILES： S(C1C=C(C2C=C(C=CC=2C=1)N)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 261.00700
• Monoisotopic Mass: 261.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.83000
• LogP: 2.69370